Cas no 2870642-73-0 (1H-Benz[de]isoquinoline-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(2-propyn-1-ylamino)- )

• Product Name: 1H-Benz[de]isoquinoline-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(2-propyn-1-ylamino)-
• CAS No: 2870642-73-0
• MF: C₂₀H₁₅N₃O₄
• MW: 361.350804567337
• CID: 5563502
• Update Time: 2025-07-10

1H-Benz[de]isoquinoline-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(2-propyn-1-ylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dioxo-3-piperidinyl)-5-(2-propyn-1-ylamino)-1H-benz[de]isoquinoline-1,3(2H)-dione (ACI)
• 1H-Benz[de]isoquinoline-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(2-propyn-1-ylamino)-

• Inchi： 1S/C20H15N3O4/c1-2-8-21-12-9-11-4-3-5-13-17(11)14(10-12)20(27)23(19(13)26)15-6-7-16(24)22-18(15)25/h1,3-5,9-10,15,21H,6-8H2,(H,22,24,25)
• InChI Key： HTXYWYBEHGRTIN-UHFFFAOYSA-N
• SMILES： O=C1CCC(N2C(=O)C3=C4C(=CC(NCC#C)=C3)C=CC=C4C2=O)C(=O)N1

Additional information on 1H-Benz[de]isoquinoline-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(2-propyn-1-ylamino)-

Introduction to 1H-Benz[de]isoquinoline-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(2-propyn-1-ylamino) and Its Significance in Modern Chemical Research

The compound with the CAS number 2870642-73-0, identified as 1H-Benz[de]isoquinoline-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(2-propyn-1-ylamino), represents a fascinating intersection of structural complexity and biological potential. This heterocyclic molecule, characterized by its intricate fused ring system and functional groups, has garnered attention in the chemical and pharmaceutical communities due to its unique chemical properties and promising applications in drug discovery.

At the heart of this compound's appeal lies its molecular architecture, which combines elements of benzodiazepine-like scaffolds with alkyne and piperidine functionalities. The presence of 1H-Benz[de]isoquinoline-1,3(2H)-dione as a core structure suggests potential interactions with biological targets that are often mediated through hydrogen bonding and π-stacking interactions. These features make it a valuable candidate for developing novel therapeutic agents targeting a wide range of diseases.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological activity of such complex molecules. Studies utilizing molecular docking simulations have shown that derivatives of 1H-Benz[de]isoquinoline-1,3(2H)-dione can interact with various enzymes and receptors, including those involved in inflammation, pain signaling, and neurodegenerative disorders. The incorporation of the 2-(2,6-dioxo-3-piperidinyl) moiety further enhances its binding affinity by introducing additional hydrogen bond donors and acceptors.

The 5-(2-propyn-1-ylamino) group adds another layer of complexity to the molecule, providing a site for further chemical modification. Alkynes are particularly versatile in medicinal chemistry due to their ability to participate in diverse reactions such as Suzuki-Miyaura cross-coupling, allowing for the rapid construction of biaryl structures. This flexibility has been exploited in the synthesis of analogs designed to improve solubility, metabolic stability, and overall bioavailability.

In the realm of drug discovery, the synthesis of 1H-Benz[de]isoquinoline-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(2-propyn-1-ylamino) has been approached through multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Techniques such as palladium-catalyzed coupling reactions and transition-metal-mediated cyclizations have been instrumental in constructing the desired framework. The use of chiral auxiliaries or catalysts has also been explored to achieve enantioselective synthesis, ensuring that only the most active enantiomer is produced.

The biological evaluation of this compound has revealed intriguing properties that warrant further investigation. Preclinical studies have demonstrated that certain derivatives exhibit potent inhibitory activity against enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammatory responses. Additionally, the compound's interaction with voltage-gated ion channels has been implicated in its potential role as an analgesic agent.

One particularly notable area of research involves the exploration of 1H-Benz[de]isoquinoline-1,3(2H)-dione derivatives as candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The benzodiazepine-like core suggests a possible mechanism of action involving modulation of neurotransmitter systems. Recent studies have shown that analogs with similar scaffolds can cross the blood-brain barrier and exert neuroprotective effects by inhibiting oxidative stress and reducing amyloid-beta aggregation.

The role of 2-(2,6-dioxo-3-piperidinyl) in enhancing binding affinity is also supported by structural evidence from X-ray crystallography studies on related compounds. These studies have provided insights into how the piperidine ring interacts with target proteins at an atomic level. Such detailed structural information is crucial for designing next-generation molecules with improved pharmacokinetic profiles.

The incorporation of 5-(2-propyn-1-ylamino) has additional implications beyond mere structural diversification. Propargylamines are known to exhibit favorable pharmacokinetic properties due to their ability to undergo metabolic conversion into more stable amides or carboxylic acids. This metabolic versatility can be leveraged to extend half-life while minimizing toxicity.

As research continues to uncover new therapeutic applications for this class of compounds, collaborations between synthetic chemists and biologists are becoming increasingly important. High-throughput screening (HTS) technologies have enabled rapid testing of large libraries derived from 1H-Benz[de]isoquinoline-1,3(2H)-dione, accelerating the identification of lead compounds for further optimization.

The future prospects for this compound are bright, with ongoing efforts focused on improving synthetic routes to enhance scalability and cost-effectiveness. Green chemistry principles are also being integrated into these processes to minimize environmental impact while maintaining high yields and purity standards.

In conclusion,1H-Benz[de]isoquinoline-1,3(2H)-dione, particularly in its derivative form 1H-Benz[de]isoquinoline-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-(2-propyn-1-ylamino) (CAS no. 2870642-73-0), represents a compelling example of how structural innovation can drive advancements in drug discovery. Its unique combination of functional groups offers multiple opportunities for interaction with biological targets while providing a scaffold amenable to further chemical manipulation.